Cas no 1805497-67-9 (Methyl 4-chloro-2-cyano-6-methylbenzoate)

• Product Name: Methyl 4-chloro-2-cyano-6-methylbenzoate
• CAS No: 1805497-67-9
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 4953957
• Update Time: 2025-06-18

Methyl 4-chloro-2-cyano-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-cyano-6-methylbenzoate

• Inchi： 1S/C10H8ClNO2/c1-6-3-8(11)4-7(5-12)9(6)10(13)14-2/h3-4H,1-2H3
• InChI Key： WZAPFAKADAXEHM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(C(=O)OC)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1